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Compound of Interest

Compound Name: Cbz-Ala-Ala-Ala-Ala

Cat. No.: B12371926

For Researchers, Scientists, and Drug Development Professionals

Introduction: The compound "Cbz-tetralanine” represents a hypothetical, non-standard amino
acid derivative. Its name suggests a core structure of "tetralanine"—an unnatural amino acid
bearing a tetralin moiety—uwith its amino group protected by a carboxybenzyl (Cbz) group.
While no direct research on "Cbz-tetralanine" exists, its constituent parts are well-characterized
in organic synthesis and medicinal chemistry. The Cbz group is a classic protecting group in
peptide chemistry, and the tetralin scaffold is a key structural element in numerous biologically
active compounds.[1][2]

This technical guide explores the potential research applications of Cbz-tetralanine by
dissecting its components. We will provide a foundation for its synthesis and utility as a novel
building block in peptide science and as a scaffold for drug discovery.

Core Component Analysis

The potential of Cbz-tetralanine stems from the combined properties of the Cbz protecting
group and the tetralin scaffold. A summary of their individual characteristics and applications
provides a framework for predicting the utility of the combined molecule.
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Component

Structure

Key Properties

Common Research
Applications

Carboxybenzyl (Cbz)
Group

Benzyl Chloroformate

- Stable under neutral
and mildly acidic/basic
conditions.- Easy to
introduce using benzyl
chloroformate (Cbz-
CI).[3]- Removable via
catalytic
hydrogenolysis or
strong acids.[4]- Often
enhances
crystallizability of the
protected product.[3]

- Amine protection in
multi-step organic
synthesis.- Widely
used in solution-phase
and solid-phase
peptide synthesis
(SPPS).- Allows for
the precise assembly
of peptides while
preventing unwanted
side reactions at the

N-terminus.

Tetralin (1,2,3,4-
Tetrahydronaphthalen

e)

- Bicyclic hydrocarbon
with a fused benzene
and cyclohexane
ring.- Provides a rigid,
bulky, and
hydrophobic scaffold.-
Can be readily
functionalized at

various positions.

- Structural motif in
clinically used drugs
(e.g., Sertraline,
Rotigotine).- Core of
anthracycline
anticancer agents that
intercalate DNA.-
Scaffold for
developing
modulators of
dopamine and
serotonin receptors.-
Basis for novel
antifungal, anti-
inflammatory, and

antinicotinic agents.

Potential Research Applications
Unnatural Amino Acid for Peptide Synthesis and

Peptidomimetics
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The primary application of Cbz-tetralanine would be as a protected building block for creating
novel peptides and peptidomimetics. Unnatural amino acids are crucial for developing peptides
with improved therapeutic properties.

o Enhanced Stability and Bioavailability: The bulky and hydrophobic tetralin side chain could
shield the peptide backbone from proteolytic degradation, thereby increasing its in vivo half-
life.

o Conformational Constraint: Incorporating Cbz-tetralanine into a peptide sequence would
introduce significant steric bulk, restricting conformational flexibility. This can lock the peptide
into a bioactive conformation, leading to higher receptor affinity and selectivity.

e Modulation of Physicochemical Properties: The lipophilic nature of the tetralin group can be
exploited to enhance membrane permeability, a key factor in the bioavailability of peptide-
based drugs.

» Novel Antimicrobial Peptides (AMPs): Rational incorporation of unnatural amino acids is a
promising strategy to develop AMPs with strong, long-lasting activity and reduced toxicity.
The hydrophobicity imparted by the tetralanine moiety could be optimized for potent
antimicrobial action.

Scaffold for Small Molecule Drug Discovery

The tetralin core of Cbz-tetralanine makes it a valuable starting material for medicinal chemistry
campaigns. The amino acid functionality provides a convenient handle for further chemical
modifications.

» Neurological Disorders: 2-Aminotetralin derivatives are known to act as dopamine receptor
agonists and modulators of serotonin receptors. Cbz-tetralanine could serve as a precursor
for novel ligands targeting these receptors for applications in depression, Parkinson's
disease, and other CNS disorders.

e Anticancer Agents: The tetralin ring is a core component of anthracycline antibiotics like
doxorubicin, which function as DNA intercalators in cancer chemotherapy. Cbz-tetralanine
could be a starting point for developing new tetralin-based anticancer agents that target DNA
or other cellular pathways, such as apoptosis.
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» Antifungal Agents: Novel 2-aminotetralin derivatives have been synthesized and shown to
possess potent antifungal activity, in some cases exceeding that of established drugs like
fluconazole.

o Other Therapeutic Areas: The versatility of the aminotetralin scaffold has been demonstrated
in the development of narcotic antagonists, antinicotinic agents, and o receptor ligands,
highlighting the broad potential of Cbz-tetralanine as a foundational structure.

Experimental Protocols and Methodologies
Hypothetical Synthesis of Chz-Tetralanine

The synthesis would logically proceed in two stages: first, the creation of the unnatural amino
acid "tetralanine," followed by the protection of its amino group with the Cbz moiety.
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Stage 1: Synthesis of Tetralanine

Tetralone Derivative

KCN/NH4Cl

Strecker or Bucherer-Bergs
Reaction

Hydrolysis

Stage 2: Cbz Protection

o-Amino-tetralinpropionic acid
(Tetralanine)

Benzyl Chloroformate
(Cbz-Cl)

Base (e.g., Np2CO3)
pH 8-10

| Cbz-Tetralanine
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Peptide containing Tetralanine
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Peptide with
Tetralanine Moiety

Binding & Activation

GPCR
(e.g., 5-HT Receptor)

DP/GTP Exchange

G-Protein
(a, B, y subunits)

-subunit activation

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., CAMP)

Activation

Protein Kinase A

Phosphorylation Cascade

Cellular Response
(e.g., Gene Transcription,
lon Channel Modulation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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